Cas no 2227705-22-6 ((3S)-3-hydroxy-3-(5-phenylthiophen-2-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(5-phenylthiophen-2-yl)propanoic acid
• CAS No: 2227705-22-6
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 6529242
• PubChem ID: 165664989
• Update Time: 2025-06-10

(3S)-3-hydroxy-3-(5-phenylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(5-phenylthiophen-2-yl)propanoic acid
• 2227705-22-6
• EN300-1861086

• Inchi： 1S/C13H12O3S/c14-10(8-13(15)16)12-7-6-11(17-12)9-4-2-1-3-5-9/h1-7,10,14H,8H2,(H,15,16)/t10-/m0/s1
• InChI Key： QVYMRYBESJHKAZ-JTQLQIEISA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 248.05071541g/mol
• Monoisotopic Mass: 248.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.8Ų

Additional information on (3S)-3-hydroxy-3-(5-phenylthiophen-2-yl)propanoic acid

Comprehensive Overview of (3S)-3-hydroxy-3-(5-phenylthiophen-2-yl)propanoic acid (CAS No. 2227705-22-6)

(3S)-3-hydroxy-3-(5-phenylthiophen-2-yl)propanoic acid (CAS No. 2227705-22-6) is a chiral organic compound featuring a unique combination of a hydroxy group, a phenylthiophene moiety, and a propanoic acid backbone. This structure makes it a valuable intermediate in pharmaceutical and material science research. The compound's stereospecific configuration at the 3-position is critical for its biological activity, particularly in drug discovery targeting metabolic and inflammatory pathways.

In recent years, the demand for chiral building blocks like (3S)-3-hydroxy-3-(5-phenylthiophen-2-yl)propanoic acid has surged due to their applications in asymmetric synthesis. Researchers are exploring its potential in designing small-molecule inhibitors and enzyme modulators, aligning with trends in personalized medicine. The compound's thiophene ring also attracts interest for its role in organic electronics, such as OLEDs and conductive polymers, addressing the growing need for sustainable materials.

The synthesis of CAS No. 2227705-22-6 often involves stereoselective reduction or enzymatic resolution to achieve high enantiomeric purity. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with pharmaceutical standards. Users frequently search for "synthesis methods for (3S)-3-hydroxy-3-(5-phenylthiophen-2-yl)propanoic acid" or "applications of phenylthiophene derivatives," reflecting its relevance in academia and industry.

From a regulatory perspective, (3S)-3-hydroxy-3-(5-phenylthiophen-2-yl)propanoic acid is not classified as hazardous, making it accessible for research. However, proper handling protocols are recommended to maintain its stability. Its logP value and solubility profile are often queried, as these properties influence formulation strategies in drug development.

Future research may focus on optimizing green chemistry approaches for its production, reducing environmental impact. The compound's versatility positions it as a key player in advancing biocatalysis and nanotechnology, two fields gaining traction in scientific communities. As interest grows, collaborations between chemists and biologists will likely uncover novel applications for this multifaceted molecule.